Cas no 36159-47-4 (cis-Decahydro-1-naphthol)

• Product Name: cis-Decahydro-1-naphthol
• CAS No: 36159-47-4
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD00021654
• CID: 54545
• PubChem ID: 24849652
• Update Time: 2025-05-26

cis-Decahydro-1-naphthol Chemical and Physical Properties

Names and Identifiers

• cis-Decahydro-1-naphthol
• CIS-DECAHYDRO-1-NAPHTHOL 99
• DL-trans-Bicyclo-<4,4,0>-decan-cis-2-ol
• trans,trans-decahydro-1-naphthol
• AKOS015855481
• A823151
• AKOS016028423
• (1S,4aS)-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-1-ol
• cis-Decahydronaphthalen-1-ol
• 36159-47-4
• 207127-50-2
• (1S,4aS)-decalin-1-ol
• SCHEMBL838630
• DTXSID40957569
• I11533
• (1S,4AS)-DECAHYDRONAPHTHALEN-1-OL
• NDZOISQLWLWLEW-SMILAEQMSA-N
• CIS-DECAHYDRO-1-NAPHTHOL 99

• MDL： MFCD00021654
• Inchi： 1S/C10H18O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h8-11H,1-7H2/t8-,9?,10-/m0/s1
• InChI Key： NDZOISQLWLWLEW-SMILAEQMSA-N
• SMILES： O[C@H]1CCC[C@@H]2CCCCC21

Computed Properties

• Exact Mass: 154.13600
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• Melting Point: 89-92 °C (lit.)
• Boiling Point: 238 °C(lit.)
• PSA: 20.23000
• LogP: 2.33760

cis-Decahydro-1-naphthol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on cis-Decahydro-1-naphthol

Cis-Decahydro-1-naphthol (CAS No. 36159-47-4): A Comprehensive Overview in Modern Chemical Research

Cis-Decahydro-1-naphthol, identified by the chemical abstracts service number CAS No. 36159-47-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This tricyclic lactam exhibits a unique structural configuration that has garnered attention for its potential applications in drug development and material science. The compound's molecular framework, characterized by a cis-decahydro configuration, distinguishes it from other naphthol derivatives and opens up avenues for innovative chemical synthesis and biological studies.

The structural integrity of Cis-Decahydro-1-naphthol is a result of its complex ring system, which includes a cyclohexane ring fused with two aromatic rings. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for exploring new synthetic pathways and functional applications. In recent years, advancements in computational chemistry have enabled researchers to predict the reactivity and stability of such compounds with high accuracy, facilitating the design of novel derivatives with tailored properties.

One of the most compelling aspects of Cis-Decahydro-1-naphthol is its role in the development of bioactive molecules. The compound's ability to interact with biological targets has been investigated in several preclinical studies. Researchers have explored its potential as a scaffold for designing molecules that can modulate enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory responses, suggesting its utility in creating therapeutic agents for conditions such as arthritis and autoimmune disorders.

The synthesis of Cis-Decahydro-1-naphthol presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have simplified some of these processes, making it more feasible to produce the compound on an industrial scale. For example, transition metal-catalyzed reactions have been employed to streamline the formation of the tricyclic core, reducing the number of synthetic steps and minimizing byproduct formation.

From a material science perspective, Cis-Decahydro-1-naphthol has been investigated for its potential applications in polymer chemistry. Its rigid molecular structure can contribute to the development of high-performance polymers with enhanced thermal stability and mechanical strength. Researchers are exploring its incorporation into polymeric matrices to create materials suitable for use in electronics, coatings, and advanced composites. The compound's unique electronic properties also make it a candidate for organic semiconductors, where it could potentially improve charge transport efficiency in next-generation electronic devices.

The pharmacological potential of Cis-Decahydro-1-naphthol extends beyond enzyme inhibition. Studies have indicated that this compound may exhibit antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The structural features responsible for these effects are being actively studied to understand their mechanisms of action. Additionally, the compound's ability to cross cell membranes has raised interest in its potential as a delivery vehicle for other therapeutic agents, enhancing drug bioavailability and targeting specificity.

In conclusion, Cis-Decahydro-1-naphthol (CAS No. 36159-47-4) represents a fascinating subject of study with diverse applications across chemistry and medicine. Its unique structural features offer opportunities for innovation in drug design, material science, and catalysis. As research continues to uncover new aspects of this compound's properties and potential uses, it is likely to remain at the forefront of scientific exploration in the coming years.